Cas no 642462-59-7 (3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-)
642462-59-7 structure
Product Name:3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-
CAS No:642462-59-7
MF:C10H12N4S
MW:220.294079780579
CID:424457
PubChem ID:20591790
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro-
- 4-[4-(dimethylamino)phenyl]-1H-1,2,4-triazole-5-thione
- DTXSID20608986
- 642462-59-7
- SCHEMBL14204102
- 4-[4-(Dimethylamino)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
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- Inchi: 1S/C10H12N4S/c1-13(2)8-3-5-9(6-4-8)14-7-11-12-10(14)15/h3-7H,1-2H3,(H,12,15)
- InChI Key: GFVDUPMVOCZPFO-UHFFFAOYSA-N
- SMILES: S=C1NN=CN1C1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 220.07846
- Monoisotopic Mass: 220.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 30.87
3H-1,2,4-Triazole-3-thione, 4-[4-(dimethylamino)phenyl]-2,4-dihydro- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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